Cas no 2387560-06-5 ((R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester)

(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a difluorinated carbon center and a protected tertiary alcohol. The tert-butyl ester group enhances stability, facilitating handling and storage, while the hydroxyl group provides a reactive handle for further functionalization. The (R)-enantiomer is particularly valuable in asymmetric synthesis and pharmaceutical applications, where stereochemical purity is critical. The difluoromethyl moiety imparts unique electronic and steric properties, often improving metabolic stability and binding affinity in bioactive compounds. This intermediate is commonly employed in the synthesis of fluorinated drug candidates, offering precise control over molecular configuration and physicochemical properties. Its structural features make it a versatile building block for medicinal chemistry and agrochemical research.
(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester structure
2387560-06-5 structure
Product Name:(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
CAS No:2387560-06-5
MF:C10H17F2NO3
MW:237.243690252304
MDL:MFCD31925155
CID:5088460
PubChem ID:95757493
Update Time:2026-03-02

(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • AT24393
    • (5R)-1-Boc-3,3-difluoro-5-hydroxypiperidine
    • tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
    • TERT-BUTYL (5R)-3,3-DIFLUORO-5-HYDROXYPIPERIDINE-1-CARBOXYLATE
    • 1-Piperidinecarboxylic acid, 3,3-difluoro-5-hydroxy-, 1,1-dimethylethyl ester, (5R)-
    • (5R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • (R)-tert-butyl 3,3-difluoro-5-hydroxypiperidine-1-carboxylate
    • PS-15793
    • 2387560-06-5
    • (R)-1-Boc-3,3-difluoro-5-hydroxypiperidine
    • MFCD31925155
    • Tert-butyl(5r)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
    • CS-0309446
    • MDL: MFCD31925155
    • Inchi: 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-5-7(14)4-10(11,12)6-13/h7,14H,4-6H2,1-3H3/t7-/m1/s1
    • InChI Key: NCHCRPISXZGPTH-SSDOTTSWSA-N
    • SMILES: FC1(CN(C(=O)OC(C)(C)C)C[C@@H](C1)O)F

Computed Properties

  • Exact Mass: 237.11764973g/mol
  • Monoisotopic Mass: 237.11764973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8

(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1006246-100mg
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
100mg
$190 2024-07-21
eNovation Chemicals LLC
Y1006246-250MG
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
250mg
$285 2024-07-21
eNovation Chemicals LLC
Y1006246-500MG
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
500mg
$480 2024-07-21
eNovation Chemicals LLC
Y1006246-1G
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
1g
$720 2024-07-21
eNovation Chemicals LLC
Y1006246-5G
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
5g
$2160 2024-07-21
eNovation Chemicals LLC
Y1006246-10G
tert-butyl (5R)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate
2387560-06-5 97%
10g
$3600 2024-07-21
eNovation Chemicals LLC
Y1130406-100mg
(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
2387560-06-5 95%
100mg
$255 2024-07-28
eNovation Chemicals LLC
Y1130406-250mg
(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
2387560-06-5 95%
250mg
$370 2024-07-28
eNovation Chemicals LLC
Y1130406-500mg
(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
2387560-06-5 95%
500mg
$610 2024-07-28
eNovation Chemicals LLC
Y1130406-1g
(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
2387560-06-5 95%
1g
$1115 2024-07-28

Additional information on (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 2387560-06-5)

(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2387560-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural and functional properties. The presence of both fluorine and hydroxyl substituents in its molecular framework imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in the synthesis of bioactive molecules.

The tert-butyl ester functionality in the compound’s name not only influences its solubility and stability but also plays a crucial role in its synthetic applications. This ester group is commonly employed in organic synthesis as a protecting group for carboxylic acids, facilitating selective reactions while maintaining the integrity of other functional moieties. The (R) configuration denotes the stereochemical orientation of the molecule, which is a critical factor in determining its pharmacological activity. In pharmaceutical development, enantiomeric purity is often essential for achieving desired therapeutic effects while minimizing adverse reactions.

Recent advancements in drug discovery have highlighted the importance of fluorinated piperidine derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. Compounds like (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester are being explored as key building blocks in the design of novel therapeutic agents. For instance, fluorinated piperidines have shown promise in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluoro-substituents can modulate electronic properties, leading to stronger interactions with protein targets, thereby enhancing drug efficacy.

The hydroxyl group at the 5-position of the piperidine ring introduces additional reactivity, allowing for further functionalization through oxidation or reduction processes. This versatility makes the compound a valuable precursor in multi-step synthetic routes aimed at producing complex pharmacophores. In particular, researchers have leveraged this compound to develop analogs with improved pharmacokinetic profiles. For example, modifications at the 3-position have been investigated to optimize bioavailability and reduce off-target effects.

One of the most compelling aspects of (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester is its potential application in peptidomimetics—molecules designed to mimic peptide sequences while avoiding their limitations such as poor stability and rapid degradation. The rigid piperidine core provides structural stability, while fluorine atoms enhance binding interactions with peptide receptors. Such peptidomimetics are being actively researched for their role in modulating enzyme activity and signal transduction pathways relevant to neurological disorders and metabolic diseases.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as fluorinated pyrroles or epoxides. Key steps often include ring-forming reactions to construct the piperidine scaffold, followed by selective functionalization to introduce the hydroxyl and ester groups. Protecting group strategies are frequently employed to ensure regioselectivity during synthesis. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been utilized to streamline these processes and improve yields.

In terms of biological activity, preliminary studies on derivatives of (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester have revealed promising results in vitro. For example, certain analogs have demonstrated inhibitory effects on specific enzymes implicated in bacterial resistance mechanisms. Additionally, structural modifications have been explored to enhance binding affinity for therapeutic targets such as G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes including pain perception and neurotransmitter regulation.

The role of computational chemistry has been instrumental in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques allow researchers to simulate interactions between this compound and potential target proteins, guiding rational design efforts. By integrating experimental data with computational insights, scientists can accelerate the discovery pipeline for novel drug candidates derived from (R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester.

Future directions in research may focus on exploring new synthetic methodologies to improve scalability and cost-efficiency. Additionally, investigating the environmental impact of fluorinated compounds is becoming increasingly important as part of sustainable chemistry initiatives. Strategies such as green catalysis and solvent-free reactions could help minimize waste and energy consumption during production.

Overall,(R)-3,3-Difluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester(CAS No. 2387560-06-5) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to design molecules with enhanced biological activity and improved pharmacological profiles.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm